1-Benzyl 2-methyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl)-4,5-dihydro-1H-pyrrole-1,2-dicarboxylate
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Description
1-Benzyl 2-methyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl)-4,5-dihydro-1H-pyrrole-1,2-dicarboxylate is a boron-containing heterocyclic compound featuring a partially saturated pyrrole ring (4,5-dihydro-1H-pyrrole) and two ester groups (benzyl and methyl). The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (pinacol boronate) group attached via a propyl linker enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are critical in pharmaceutical and materials chemistry .
The benzyl ester group may enhance lipophilicity, while the methyl ester balances steric effects.
Properties
Molecular Formula |
C23H32BNO6 |
|---|---|
Molecular Weight |
429.3 g/mol |
IUPAC Name |
1-O-benzyl 5-O-methyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propyl]-2,3-dihydropyrrole-1,5-dicarboxylate |
InChI |
InChI=1S/C23H32BNO6/c1-22(2)23(3,4)31-24(30-22)14-9-12-18-13-15-25(19(18)20(26)28-5)21(27)29-16-17-10-7-6-8-11-17/h6-8,10-11H,9,12-16H2,1-5H3 |
InChI Key |
QSRVOAUGEPGLMU-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)CCCC2=C(N(CC2)C(=O)OCC3=CC=CC=C3)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Core Structural Variations
Boron-Containing Analogs
- Boron Reactivity : All three compounds contain the pinacol boronate group, enabling participation in Suzuki-Miyaura couplings. The propyl linker in the target compound may offer flexibility compared to direct attachment in analogs .
- Ester Effects : The benzyl group in the target compound increases hydrophobicity, whereas tert-butyl (in ) and isopropyl (in ) groups modulate steric hindrance and solubility.
Non-Boron Analogs
- Core Flexibility : The dihydro-pyrrole in the target compound offers partial saturation, balancing rigidity and reactivity, unlike fully aromatic (e.g., phenanthridine ) or fused systems (e.g., tetrahydroimidazo-pyridine ).
NMR Profiling
- Chemical Shifts : In boron-containing analogs, regions near the boronate group (e.g., propyl linker in the target compound) show distinct NMR shifts due to electron-withdrawing effects. For example, compounds 1 and 7 in exhibited shifts in regions A (positions 39–44) and B (positions 29–36), correlating with substituent-induced electronic changes.
- Ester Group Influence : Methyl esters typically resonate upfield (~3.6–3.8 ppm for COOCH3), while benzyl esters appear downfield (~5.1–5.3 ppm for CH2Ph) in ¹H NMR .
Physicochemical and Functional Properties
- Boron Utility: The target compound’s boronate group enables bioconjugation and materials science applications, whereas non-boron analogs prioritize electronic or steric effects .
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